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Compound of Interest |

4-[2-
Compound Name: (Dimethylamino)ethoxy]benzylami

ne

Cat. No.: B129024

An In-depth Technical Guide to 4-[2-
(Dimethylamino)ethoxy]benzylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-[2-
(Dimethylamino)ethoxy]benzylamine (CAS No. 20059-73-8), a key chemical intermediate in
pharmaceutical synthesis. It consolidates critical safety data, physicochemical properties, and
detailed experimental protocols to support its safe handling and application in research and
development.

Chemical Identification

This section provides the fundamental identifiers for 4-[2-
(Dimethylamino)ethoxy]benzylamine.
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Identifier Value
2-[4-(aminomethyl)phenoxy]-N,N-

IUPAC Name 4 yhp Y]
dimethylethanamine[1]

CAS Number 20059-73-8[1][2][3][4]1[5]i6]

Molecular Formula

C11H1sN20[1][2][4]1[5]

Molecular Weight 194.27 g/mol [1][2][4][5]
4-[2-
(Dimethylamino)ethoxy]benzenemethanamine,

Synonyms ) ) )
p-[2-(Dimethylamino)ethoxy]benzylamine,
Itopride Impurity 3[2][4][6][7][8]

EINECS 243-491-9[2][3]

Physicochemical Properties

The compound is a colorless oily liquid under standard conditions.[1][7] Its key physical and

chemical properties are summarized below.

Property Value
Appearance Colorless Oil[1][71[9]
N _ 120-123 °C at 0.3 Torr[1][4][9] 304.967 °C at
Boiling Point
760 mmHg[2]
Density 1.021 g/cm3[1][2]
Flash Point 138.245 °C[2]
pKa 9.29 + 0.10 (Predicted)[1][2]

Refractive Index

1.532[2]

Vapor Pressure

0.000845 mmHg at 25°C[2]

Solubility

Chloroform (Slightly), Methanol (Slightly)[4][9]
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Hazard Identification and Classification

This chemical is classified as hazardous. It is harmful if swallowed, causes severe skin and eye
burns, and is harmful to aquatic life with long-lasting effects.[3][10] The signal word is "Danger".
[51[10]

Hazard Classification Code Description

GHS Hazard Statements H302 Harmful if swallowed[5][10][11]

Causes severe skin burns and

H314
eye damage[5][10][11]
Causes serious eye
H318
damage[10]
Harmful to aquatic life with
H412 ,
long lasting effects[5][10][11]
) Harmful in contact with skin
Risk Phrases (EU) R21/22 )
and if swallowed[12]
R34 Causes burns[12]
Acute Toxicity (Oral), Category
Hazard Class Acute Tox. 4 Oral
4[5][11]
) Skin Corrosion, Sub-category
Skin Corr. 1B
1B[5][11]
Serious Eye Damage,
Eye Dam. 1

Category 1[5][11]

Chronic Aquatic Toxicity,

Aquatic Chronic 3
Category 3[5][11]

Safety and Handling

Proper safety protocols are mandatory when handling this compound due to its corrosive and
toxic nature.
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First Aid Measures

Immediate medical attention is required in case of exposure.[12]

Exposure Route First Aid Protocol

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation s .
breathing is difficult, give oxygen. Get

immediate medical aid.[10][12]

Get medical aid immediately. Flush skin with
) plenty of water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing and shoes.[10]

[12]

Get medical aid immediately. Immediately flush

eyes with plenty of water for at least 15 minutes,
Eye Contact ] __ ]

occasionally lifting the upper and lower eyelids.

[10][12]

Do not induce vomiting. Get immediate medical

Ingestion _ _ _
aid. If swallowed, rinse mouth with water.[10][12]

Handling and Storage

Handling: Use only in a chemical fume hood.[12] Do not breathe dust, mist, or vapor, and avoid
contact with eyes, skin, or clothing.[12] Do not eat, drink, or smoke when using this product.[3]
[10]

Storage: Store in a cool, dry place in a tightly closed container.[12] The compound should be
stored under an inert gas (nitrogen or argon) at 2—8 °C to prevent oxidation.[1][2][4] This
material is stored in a corrosives area.[12]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn to minimize exposure.
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Protection Type Specification

) Wear chemical splash goggles or tightly fitting
Eye/Face Protection
safety goggles.[10][12]

) ) Wear appropriate protective gloves (e.g., nitrile)
Skin Protection ) )
and clothing to prevent skin exposure.[10][12]

Use a NIOSH/MSHA or European Standard EN
) ) 149 approved respirator if exposure limits are
Respiratory Protection o )
exceeded or if irritation is experienced. Follow

OSHA respirator regulations.[12]

Facilities must be equipped with an eyewash
] ) station and a safety shower. Use adequate
Engineering Controls o _ _
ventilation to keep airborne concentrations low.

[12]

Applications in Drug Development

4-[2-(Dimethylamino)ethoxy]benzylamine is primarily recognized as a crucial intermediate in
the synthesis of Itopride Hydrochloride.[1][4] Itopride is a gastroprokinetic agent used for the
treatment of functional dyspepsia and other gastrointestinal disorders by enhancing motility.[1]
[8] The compound's structure is a building block for creating more complex molecules, making
it valuable in pharmaceutical research for developing novel drugs.[2][8]

Synthesis Pathway

4-[2-(Dimethylamino)ethoxy]benzylamine 3,4-Dimethoxybenzoyl
(Intermediate) chloride

Amidation

Itopride
(Active Pharmaceutical Ingredient)
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Caption: Role as a key intermediate in the synthesis of Itopride.

Experimental Protocols: Synthesis Methodologies

Several synthetic routes for 4-[2-(Dimethylamino)ethoxy]benzylamine have been
documented. The following protocols are based on published methods.

Method 1: From 4-Hydroxybenzonitrile

This is a two-step process involving etherification followed by reduction.[13]

Step 1: Etherification of 4-Hydroxybenzonitrile

e Dissolve 20 g (168 mmol) of 4-hydroxybenzonitrile in 200 ml of acetone.

e Add 34.8 g (251.8 mmol) of potassium hydroxide to the solution.

e Reflux and stir the mixture for 1 hour.

e Slowly add 36.3 g (251.8 mmol) of 2-(dimethylamino)ethyl chloride to the reactant mixture.
o Continue refluxing and stirring for an additional 8 hours.

 After cooling to room temperature, remove the acetone via decompression and
concentration.

o Extract the residue with 300 ml of dichloromethane, dry with anhydrous magnesium sulfate,
and concentrate under reduced pressure to yield 4-[2-(dimethylamino)ethoxy]benzonitrile
(Yield: 97%).[14]

Step 2: Reduction of the Nitrile Intermediate

e Dissolve 2 g (10.5 mmol) of the 4-[2-(dimethylamino)ethoxy]benzonitrile intermediate in 30
ml of ethanol.

e Add 0.23 g (0.92 mmol) of copper(ll) sulfate pentahydrate (from a 2 mol aqueous solution).
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¢ Slowly add 1.74 g (45.94 mmol) of sodium borohydride.
e Reflux and stir the mixture for 20 hours.

¢ Cool the reactant to room temperature, extract with ethyl acetate, and dry with anhydrous
magnesium sulfate.

o Obtain the final product, 4-[2-(Dimethylamino)ethoxy]benzylamine, by decompression and
concentration (Yield: 80%).[13]

Etherification Reduction
4-Hydroxybenzonitrile (KOH, Acetone) | 4-[2-(Dimethylamino)ethoxy]benzonitrile NaBH4, CuSO4; 4-[2-(Dimethylamino)ethoxy]benzylamine
+ 2-(Dimethylamino)ethyl chloride o (Intermediate) (Final Product)

4-Fluorobenzylamine
+ 2-(Dimethylamino)ethanol

Add NaH at 0°C

Reaction Mixture

Heat at 130-140°C
for 5 hours

4-[2-(Dimethylamino)ethoxy]benzylamine

(Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b129024
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/msds/4-2-dimethylamino-ethoxy-benzylamine.htm
https://www.chemicalbook.com/msds/4-2-dimethylamino-ethoxy-benzylamine.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4701811.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/cds006173
https://www.scbt.com/p/4-2-dimethylamino-ethoxybenzylamine-20059-73-8
https://www.pharmaffiliates.com/en/20059-73-8-4-2-dimethylamino-ethoxy-benzylamine-pa0929520.html
https://www.smolecule.com/products/s704578
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4701811.htm
https://www.echemi.com/sds/4-2-dimethylaminoethoxybenzylamine-pid_Seven20470.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds006173
https://pim-resources.coleparmer.com/sds/10993.pdf
https://patents.google.com/patent/US20090203940A1/en
https://patents.google.com/patent/US20090203940A1/en
https://patentimages.storage.googleapis.com/9b/25/88/46d49ce22e8e36/WO2006011696A1.pdf
https://www.benchchem.com/product/b129024#4-2-dimethylamino-ethoxy-benzylamine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b129024#4-2-dimethylamino-ethoxy-benzylamine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b129024#4-2-dimethylamino-ethoxy-benzylamine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b129024#4-2-dimethylamino-ethoxy-benzylamine-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129024?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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and industry.
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